Cas no 1260642-67-8 (Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate)

• Product Name: Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate
• CAS No: 1260642-67-8
• MF: C₁₂H₁₃F₃INO₂
• MW: 387.136806249619
• CID: 1011204
• Update Time: 2025-06-15

Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate
• tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbama
• Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C12H13F3INO2/c1-11(2,3)19-10(18)17-9-5-4-7(6-8(9)16)12(13,14)15/h4-6H,1-3H3,(H,17,18)
• InChI Key： WWBGOZDAIAVKAT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Topological Polar Surface Area: 38.3

Additional information on Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate

Introduction to Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate (CAS No. 1260642-67-8)

Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate (CAS No. 1260642-67-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure incorporates both an iodo substituent and a trifluoromethyl group, which are known to enhance the reactivity and selectivity of the compound in synthetic pathways.

The presence of the tert-butyl carbamate moiety in this molecule contributes to its stability and versatility in chemical transformations. This makes it an invaluable intermediate in the development of novel drugs and agrochemicals. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals with enhanced efficacy and reduced side effects. Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate has emerged as a key building block in this endeavor. Its unique chemical properties allow for the facile introduction of diverse functional groups, enabling the synthesis of complex molecular architectures.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly palladium-catalyzed couplings such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are fundamental to modern synthetic organic chemistry and are widely employed in the construction of heterocyclic compounds, which are prevalent in many therapeutic agents. The iodo substituent on the aromatic ring serves as an excellent handle for these transformations, facilitating the formation of carbon-carbon bonds under mild conditions.

The trifluoromethyl group also contributes to the compound's reactivity by influencing electronic effects and steric hindrance. This feature is particularly useful in directing regioselectivity during synthetic reactions, ensuring that desired products are obtained with high yields and minimal byproducts. Such precision is critical in pharmaceutical synthesis, where impurities can significantly impact the safety and efficacy of final drug products.

Recent studies have highlighted the role of Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate in the development of kinase inhibitors, which are a major class of drugs used to treat various cancers and inflammatory diseases. The combination of an iodo group and a trifluoromethyl group provides an ideal platform for designing molecules that interact selectively with target enzymes. This has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural motifs present in Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate are reminiscent of many active ingredients found in pesticides and herbicides. Researchers have leveraged its synthetic versatility to develop novel compounds with enhanced biological activity against pests while maintaining environmental safety.

The synthesis of Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate typically involves multi-step organic transformations, starting from readily available precursors. The process often begins with the halogenation of a corresponding benzene derivative followed by carbamate formation. The introduction of the iodo substituent can be achieved through direct iodination or via nucleophilic substitution reactions. The final step involves protecting group strategies to ensure regioselectivity during subsequent transformations.

One notable aspect of working with this compound is its stability under various reaction conditions. This stability is attributed to the robust nature of both the iodo group and the tert-butyl carbamate moiety. However, care must be taken to prevent unwanted side reactions, particularly those involving oxidative degradation or deprotection steps that could compromise yield and purity.

The growing interest in fluorinated compounds has further underscored the importance of Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate in modern chemistry. Fluorochemicals are known for their unique physicochemical properties, which can significantly influence drug behavior in vivo. The trifluoromethyl group enhances lipophilicity and metabolic stability, while also improving binding interactions with biological targets.

In conclusion, Tert-butyl 2-iodo-4-(trifluoromethyl)phenylcarbamate (CAS No. 1260642-67-8) is a versatile and highly valuable compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to evolve, this compound will undoubtedly play an even greater role in advancing our understanding of drug design and development.